Cas no 144860-69-5 (REVEROMYCIN C)
REVEROMYCIN C structure
REVEROMYCIN C Properties
Names and Identifiers
-
- REVEROMYCIN C
- 5-hydroxy-4,8-dimethyl-10-[9-methyl-3-(3-methylbutyl)-2-penta-1,3-dienyl-1,7-dioxaspiro[5.5]undecan-8-yl]deca-2,6,8-trienoic acid
- Butanedioic acid, 1-[(2S,3R,6S,8R,9S)-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-3-(3-methylbutyl)-1,7-dioxaspiro[5.5]undec-3-yl] ester
- 144860-69-5
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-2-[(1E,3E)-4-carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-3-(3-methylbutyl)-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- CHEBI:203296
- Q57903549
- Reveromycin C
- HY-125322
- CS-0090349
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-2-[(1E,3E)-4-Carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-3-(3-methylbutyl)-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- +Expand
-
- NDQHXHWOEDTFCC-UHWSPUDNSA-N
- InChI=1S/C37H54O11/c1-24(2)17-19-36(48-35(45)16-15-33(41)42)21-22-37(47-31(36)13-9-26(4)23-34(43)44)20-18-28(6)30(46-37)12-8-25(3)7-11-29(38)27(5)10-14-32(39)40/h7-11,13-14,23-24,27-31,38H,12,15-22H2,1-6H3,(H,39,40)(H,41,42)(H,43,44)/b11-7+,13-9+,14-10+,25-8+,26-23+/t27-,28-,29-,30+,31-,36+,37-/m0/s1
- C[C@H]1CC[C@]2(CC[C@@]([C@@H](O2)/C=C/C(=C/C(=O)O)/C)(CCC(C)C)OC(=O)CCC(=O)O)O[C@@H]1C/C=C(\C)/C=C/[C@@H]([C@@H](C)/C=C/C(=O)O)O
Computed Properties
- 674.36700
- 4
- 11
- 18
- 674.36661253g/mol
- 48
- 1280
- 0
- 7
- 0
- 5
- 0
- 1
- 6.1
- 177Ų
Experimental Properties
- 6.37730
- 176.89000
- 851.3±65.0 °C at 760 mmHg
- 0.0±0.6 mmHg at 25°C
- 257.2±27.8 °C
- 1.2±0.1 g/cm3
REVEROMYCIN C Price
REVEROMYCIN C Related Literature
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Wang Delong,Ma Weibin,Jia Mingchen,Yang Zhonglin,Feng Juntao,Zhang Xing RSC Adv., 2016,6, 27301-27312
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Shitao Pan,Qiqiang Xie,Xiu Wang,Qian Wang,Chuanfa Ni,Jinbo Hu Chem. Commun., 2022,58, 5156-5159
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Rylan Cox,Konstantinos Salonitis,Susan A. Impey React. Chem. Eng., 2023,8, 3104-3116
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Tamás Földesi,Gellért Sipos,Réka Adamik,Bálint Nagy,Balázs L. Tóth,Attila Bényei,Krisztina J. Szekeres,Győző G. Láng,Attila Demeter,Timothy J. Peelen,Zoltán Novák Org. Biomol. Chem., 2019,17, 8343-8347
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Mahammad Baghir Baghirov,Mustafa Muradov,Goncha Eyvazova,Sevinj Mammadyarova,Gunel Aliyeva,Elchin Huseynov,Mahammadali Abdullayev RSC Adv., 2023,13, 35648-35658
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Hidekazu Arii,Mizuho Matsuo,Fumiya Nakadate,Kunio Mochida,Takayuki Kawashima Dalton Trans., 2012,41, 11195-11200
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Supin K K,Anson George,Guruprasad Mandal,Anupama Chanda RSC Adv., 2022,12, 26712-26726
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Mohammad Rashidian,Jonathan K. Dozier,Stepan Lenevich,Mark D. Distefano Chem. Commun., 2010,46, 8998-9000
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